Cas no 77894-10-1 ([1,1'-Biphenyl]-4-aceticacid, 4'-chloro-3-methoxy-)

[1,1'-Biphenyl]-4-aceticacid, 4'-chloro-3-methoxy- structure
77894-10-1 structure
Product Name:[1,1'-Biphenyl]-4-aceticacid, 4'-chloro-3-methoxy-
CAS No:77894-10-1
MF:C15H13ClO3
MW:276.714923620224
CID:570501
PubChem ID:53808
Update Time:2025-04-19

[1,1'-Biphenyl]-4-aceticacid, 4'-chloro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-aceticacid, 4'-chloro-3-methoxy-
    • 4'-Chloro-5-methoxy-4-biphenylacetic acid
    • 2-[4-(4-chlorophenyl)-2-methoxyphenyl]acetic acid
    • BRN 5041212
    • (1,1'-Biphenyl)-4-acetic acid, 4'-chloro-3-methoxy-
    • CHEMBL6988
    • 4-BIPHENYLACETIC ACID, 4'-CHLORO-5-METHOXY-
    • DTXSID90228514
    • 4'-Chloro-3-methoxy-(1,1'-biphenyl)-4-acetic acid
    • 77894-10-1
    • Inchi: 1S/C15H13ClO3/c1-19-14-8-11(2-3-12(14)9-15(17)18)10-4-6-13(16)7-5-10/h2-8H,9H2,1H3,(H,17,18)
    • InChI Key: MWSAFGVWIYCCAF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC(CC(=O)O)=C(C=1)OC

Computed Properties

  • Exact Mass: 276.0553220g/mol
  • Monoisotopic Mass: 276.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.5Ų
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